N-1-Butyl-1-demethylethyl Torsemide
N-1-Butyl-1-demethylethyl Torsemide
Brand Name:
Vulcanchem
CAS No.:
160972-33-8
VCID:
VC0123688
InChI:
InChI=1S/C17H22N4O3S/c1-3-4-9-19-17(22)21-25(23,24)16-12-18-10-8-15(16)20-14-7-5-6-13(2)11-14/h5-8,10-12H,3-4,9H2,1-2H3,(H,18,20)(H2,19,21,22)
SMILES:
CCCCNC(=O)NS(=O)(=O)C1=C(C=CN=C1)NC2=CC=CC(=C2)C
Molecular Formula:
C17H22N4O3S
Molecular Weight:
362.4 g/mol
N-1-Butyl-1-demethylethyl Torsemide
CAS No.: 160972-33-8
Reference Standards
VCID: VC0123688
Molecular Formula: C17H22N4O3S
Molecular Weight: 362.4 g/mol
| CAS No. | 160972-33-8 |
|---|---|
| Product Name | N-1-Butyl-1-demethylethyl Torsemide |
| Molecular Formula | C17H22N4O3S |
| Molecular Weight | 362.4 g/mol |
| IUPAC Name | 1-butyl-3-[4-(3-methylanilino)pyridin-3-yl]sulfonylurea |
| Standard InChI | InChI=1S/C17H22N4O3S/c1-3-4-9-19-17(22)21-25(23,24)16-12-18-10-8-15(16)20-14-7-5-6-13(2)11-14/h5-8,10-12H,3-4,9H2,1-2H3,(H,18,20)(H2,19,21,22) |
| Standard InChIKey | YITRQCQYMPXGMU-UHFFFAOYSA-N |
| SMILES | CCCCNC(=O)NS(=O)(=O)C1=C(C=CN=C1)NC2=CC=CC(=C2)C |
| Canonical SMILES | CCCCNC(=O)NS(=O)(=O)C1=C(C=CN=C1)NC2=CC=CC(=C2)C |
| Synonyms | USP Torsemide Related Compound B; N-[(Butylamino)carbonyl]-4-[(3-methylphenyl)amino]-3-pyridinesulfonamide |
| PubChem Compound | 23276643 |
| Last Modified | Nov 11 2021 |
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